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Compound of Interest

Compound Name: Barium sulfite

Cat. No.: B3057232 Get Quote

Application Notes and Protocols for Barium
Sulfite Powder
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of barium sulfite
(BaSO₃) powder. Given the limited availability of specific toxicological data for barium sulfite,

a cautious approach is recommended, adhering to strict safety protocols.

Introduction
Barium sulfite is a white powder with limited solubility in water. It is soluble in dilute acids.[1][2]

While comprehensive toxicological data is not readily available, its partial solubility suggests

potential toxicity if ingested or inhaled. Therefore, it must be handled with care in a laboratory

setting.

Physicochemical and Toxicological Properties
A summary of the known physical, chemical, and toxicological properties of barium sulfite is

presented below. Due to the lack of specific quantitative toxicological data for barium sulfite,

data for soluble barium compounds and barium sulfate are provided for context and to inform a

conservative risk assessment.

Table 1: Physicochemical Properties of Barium Sulfite
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Property Value Reference

Chemical Formula BaSO₃ [3]

Molar Mass 217.39 g/mol [4]

Appearance White monoclinic crystals [1][2]

Density 4.44 g/cm³ [1][3]

Melting Point Decomposes upon heating [1][3]

Water Solubility
Slightly soluble (0.0011 g/100

mL)
[3]

Solubility
Insoluble in ethanol; Soluble in

dilute acids
[1][2]

Table 2: Toxicological Data and Occupational Exposure Limits (OELs)

Substance
LD50 (Oral,
Rat)

OSHA PEL
(TWA)

NIOSH REL
(TWA)

ACGIH TLV
(TWA)

Barium Sulfite
Data not

available
Not established Not established Not established

Barium (soluble

compounds)
Not applicable 0.5 mg/m³ 0.5 mg/m³ 0.5 mg/m³

Barium Sulfate > 3000 mg/kg[5]

15 mg/m³ (total

dust), 5 mg/m³

(respirable

fraction)[6][7]

10 mg/m³ (total

dust), 5 mg/m³

(respirable

fraction)[6][8]

5 mg/m³

(inhalable

fraction)[9]

Note: Given the absence of specific OELs for barium sulfite, it is prudent to handle it under

conditions that meet the stricter exposure limits for soluble barium compounds (0.5 mg/m³).

Health Hazard Information
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While specific data for barium sulfite is limited, exposure may cause irritation to the skin, eyes,

and respiratory tract. Ingestion of soluble barium compounds can lead to severe health effects.

[10]

Safe Handling Protocols
4.1. Engineering Controls

Handle barium sulfite powder exclusively in a well-ventilated area, preferably within a

certified chemical fume hood.[11]

Ensure that safety showers and eyewash stations are readily accessible in the immediate

work area.[7]

4.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[11]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved respirator

with a particulate filter.[7]

4.3. General Hygiene Practices

Avoid the formation of dust during handling.[11]

Wash hands thoroughly with soap and water after handling the powder, before eating,

drinking, or smoking.

Do not eat, drink, or smoke in areas where barium sulfite is handled or stored.

Storage Procedures
Store barium sulfite in a tightly sealed, properly labeled container.[11]

Keep the container in a cool, dry, and well-ventilated area.[11]
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Store away from incompatible materials such as strong acids and oxidizing agents. Barium
sulfite is gradually oxidized by air to form barium sulfate.[4]

Incompatibilities and Hazardous Decomposition
Acids: Barium sulfite reacts with dilute acids to produce sulfur dioxide gas, which is toxic.[1]

[12]

Oxidizing Agents: May react with strong oxidizing agents.

Thermal Decomposition: When heated, barium sulfite decomposes to form barium oxide

and sulfur dioxide.[1][13] At higher temperatures, it can also decompose to barium sulfate

and barium sulfide.[14]

Spill and Waste Disposal Protocols
7.1. Spill Cleanup

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 4.2.

Carefully sweep or vacuum the spilled powder, avoiding dust generation.

Place the collected material into a sealed, labeled container for disposal.[11]

Clean the spill area with soap and water.

7.2. Waste Disposal

Dispose of barium sulfite waste in accordance with all applicable federal, state, and local

regulations.

Contact a licensed professional waste disposal service for proper disposal.

Emergency Procedures
8.1. First Aid Measures
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[11]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.[15]

Experimental Workflow and Risk Assessment
The following diagrams illustrate the logical workflow for handling barium sulfite and the risk

assessment process.
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Fig. 1: Experimental workflow for handling barium sulfite powder.
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Fig. 2: Logical relationship for risk assessment of barium sulfite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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